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Compound of Interest

Compound Name: Dodecanedioic acid-d4

Cat. No.: B15558155

Product Number: CD-DD-004
Lot Number: 7-XR-102

This document serves as a comprehensive technical guide and certificate of analysis for
Dodecanedioic acid-d4. It is intended for researchers, scientists, and professionals in drug
development who require a high-purity, isotopically labeled internal standard for quantitative
analysis. This guide details the product's specifications, the analytical methods used for its
characterization, and the quality control workflow.

Physicochemical Properties

Dodecanedioic acid-d4 is the deuterated analog of dodecanedioic acid, a dicarboxylic acid.
The incorporation of four deuterium atoms provides a stable isotopic label, making it an ideal
internal standard for mass spectrometry-based quantification of dodecanedioic acid in various
biological matrices.
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Property Specification

Chemical Formula C12H18D404

Molecular Weight 234.33 g/mol

CAS Number Not available (for the d4 variant)
Appearance White to off-white solid

Solubility Soluble in methanol, ethanol, hot toluene
Storage Store at 2-8°C, protect from moisture

Analytical Data

The following tables summarize the quantitative data obtained from the analysis of Lot 7-XR-

102.

Table 1: Purity and Impurity Profile

Test Method Result Specification
Chemical Purity HPLC 99.8% >99.0%
Residual Solvents 1H NMR <0.1% < 0.5%

Water Content Karl Fischer 0.05% <0.2%

Table 2: Isotopic Purity

Test Method Result Specification
Isotopic Enrichment HR-MS 99.2% >98.0%
Unlabeled (d0) HR-MS <0.5% <1.0%

Experimental Protocols

The following sections detail the methodologies used to generate the data presented in this

certificate of analysis.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

The chemical purity of Dodecanedioic acid-d4 was determined by HPLC with UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 pm).

Mobile Phase: A gradient of 0.1% phosphoric acid in water (A) and acetonitrile (B).
Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Sample Preparation: The sample was accurately weighed and dissolved in methanol to a
final concentration of 1 mg/mL.

Quantification: The purity was calculated based on the area percentage of the principal peak
relative to the total peak area.

High-Resolution Mass Spectrometry (HR-MS) for
Isotopic Enrichment

The isotopic enrichment was determined using a high-resolution mass spectrometer to

differentiate between the deuterated and non-deuterated species.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled with an electrospray ionization (ESI) source.

Method: The sample was infused directly into the ESI source. Full-scan mass spectra were
acquired in negative ion mode.

Data Analysis: The isotopic distribution of the molecular ion was analyzed. Isotopic
enrichment was calculated by comparing the peak intensities of the d4-labeled ion to the
unlabeled (d0) and other partially labeled species.[1][2]
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Nuclear Magnetic Resonance (*H NMR) for Structural
Confirmation and Residual Solvents

Proton NMR was used to confirm the structure and to quantify any residual protic solvents.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Solvent: Deuterated methanol (CDsOD).

Method: A standard one-dimensional proton NMR spectrum was acquired.

Analysis: The absence of proton signals at the positions of deuterium incorporation confirms
the labeling. The integrals of any residual solvent peaks were compared to the integral of a
known internal standard to quantify their content.

Quality Control and Certification Workflow

The following diagram illustrates the logical workflow for the quality control and certification of
Dodecanedioic acid-d4.
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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